Cas no 851403-40-2 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide
• CAS No: 851403-40-2
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6431365
• PubChem ID: 4092217
• Update Time: 2025-06-12

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide
• AKOS024586956
• 851403-40-2
• N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3,5-dimethoxybenzamide
• EU-0091623
• F0611-0224
• AB00669302-01
• N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethoxybenzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-3,5-dimethoxy-

• Inchi： 1S/C22H24N2O6/c1-27-15-9-14(10-16(12-15)28-2)21(25)23-8-7-13-11-17-18(29-3)5-6-19(30-4)20(17)24-22(13)26/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key： NTADNOVXNMFQOX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 652.0±55.0 °C(Predicted)
• pka: 10.27±0.70(Predicted)

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide (CAS No. 851403-40-2): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide (CAS No. 851403-40-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and features a unique structural arrangement that includes multiple methoxy groups and an amide linkage. The presence of these functional groups contributes to its pharmacological properties and biological activity.

The chemical structure of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide is characterized by a quinoline core with two methoxy substituents at the 5 and 8 positions, an oxo group at the 2 position, and an amide linkage attached to a substituted benzene ring. This intricate structure provides a foundation for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Recent studies have highlighted the potential of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide has demonstrated significant antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing treatments for conditions associated with oxidative stress.

In the realm of cancer research, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethoxybenzamide has shown promising anticancer activity. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of N-2-(5,8-dimethoxy-2-o xo -1 , 2 -dihydroquinolin - 3 - yl ) ethyl - 3 , 5 - dimeth oxy benz amide are also an important area of investigation. Preliminary studies have indicated that it has good oral bioavailability and a favorable pharmacokinetic profile. This is crucial for its potential use as an oral therapeutic agent in clinical settings.

To further explore the therapeutic potential of N - 2 -( 5 , 8 - dim eth oxy - 2 - ox o - 1 , 2 - dihydroquinolin - 3 - yl ) ethyl - 3 , 5 - dim eth oxy benz amide , ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are essential for translating preclinical findings into clinical applications and bringing this compound closer to market approval.

In conclusion, N - 2 -( 5 , 8 - dim eth oxy - 2 - ox o - 1 , 2 - dihydroquinolin - 3 - yl ) ethyl - 3 , 5 - dim eth oxy benz amide (CAS No. 851403 -40 - 2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable tool in the treatment of various diseases.